![molecular formula C18H21N3O3 B5753328 2-[(4-benzyl-1-piperazinyl)methyl]-4-nitrophenol](/img/structure/B5753328.png)
2-[(4-benzyl-1-piperazinyl)methyl]-4-nitrophenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(4-benzyl-1-piperazinyl)methyl]-4-nitrophenol, also known as BPN, is a chemical compound that has been widely studied for its potential applications in scientific research. BPN is a member of the phenolic family of compounds and is structurally related to other compounds such as paracetamol and acetaminophen.
Mechanism of Action
The mechanism of action of 2-[(4-benzyl-1-piperazinyl)methyl]-4-nitrophenol is not fully understood, but it is thought to involve the modulation of neurotransmitter activity in the brain. This compound has been shown to increase the release of dopamine and serotonin in certain areas of the brain, leading to increased neuronal activity.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its effects on neurotransmitter activity, this compound has also been shown to have antioxidant properties and to inhibit the activity of certain enzymes such as cyclooxygenase-2.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[(4-benzyl-1-piperazinyl)methyl]-4-nitrophenol in lab experiments is its relatively low toxicity compared to other compounds in the phenolic family. However, one limitation is that this compound is relatively insoluble in water, which can make it difficult to work with in certain experimental settings.
Future Directions
There are a number of potential future directions for research on 2-[(4-benzyl-1-piperazinyl)methyl]-4-nitrophenol. One area of interest is in the development of new drugs based on the structure of this compound that could have improved activity and/or reduced toxicity. Another area of interest is in the further exploration of this compound's effects on neurotransmitter activity and its potential applications in the treatment of neurological disorders such as Parkinson's disease and depression.
Synthesis Methods
The synthesis of 2-[(4-benzyl-1-piperazinyl)methyl]-4-nitrophenol involves the reaction of 4-nitrophenol with benzylpiperazine in the presence of a catalyst such as palladium on carbon. This reaction results in the formation of this compound as a yellow crystalline solid.
Scientific Research Applications
2-[(4-benzyl-1-piperazinyl)methyl]-4-nitrophenol has been extensively studied for its potential applications in scientific research. One of the main areas of research has been in the field of neuroscience, where this compound has been shown to modulate the activity of certain neurotransmitters such as dopamine and serotonin.
Properties
IUPAC Name |
2-[(4-benzylpiperazin-1-yl)methyl]-4-nitrophenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O3/c22-18-7-6-17(21(23)24)12-16(18)14-20-10-8-19(9-11-20)13-15-4-2-1-3-5-15/h1-7,12,22H,8-11,13-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FADFGHDMWWOMEX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2)CC3=C(C=CC(=C3)[N+](=O)[O-])O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.